Cas no 76935-61-0 (2-(3,5-dimethylphenyl)ethan-1-amine)

• Product Name: 2-(3,5-dimethylphenyl)ethan-1-amine
• CAS No: 76935-61-0
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD06212747
• CID: 2105862
• PubChem ID: 414329
• Update Time: 2025-08-05

2-(3,5-dimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethylBenzeneethanamine
• AKOS005266054
• SCHEMBL3849051
• EN300-84181
• 2-(3,5-dimethylphenyl)ethan-1-amine
• AB23315
• BDA93561
• 2-(3,5-dimethylphenyl)ethanamine
• DTXSID901306961
• DA-02945
• 76935-61-0

• MDL： MFCD06212747
• Inchi： 1S/C10H15N/c1-8-5-9(2)7-10(6-8)3-4-11/h5-7H,3-4,11H2,1-2H3
• InChI Key： QXLUHUARYCYCMG-UHFFFAOYSA-N
• SMILES： NCCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 226.1±9.0 °C at 760 mmHg
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-(3,5-dimethylphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2-(3,5-dimethylphenyl)ethan-1-amine

Introduction to 2-(3,5-dimethylphenyl)ethan-1-amine (CAS No. 76935-61-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3,5-dimethylphenyl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 76935-61-0, is a significant organic compound that has garnered considerable attention in the fields of chemical biology and medicinal chemistry. This compound, featuring a phenethylamine core structure with dimethyl substituents at the 3rd and 5th positions of the aromatic ring, exhibits unique pharmacological properties that make it a valuable scaffold for drug discovery and molecular research. Its molecular formula, C₉H₁₃N, underscores its hydrophobic nature and potential for interaction with various biological targets.

The structural features of 2-(3,5-dimethylphenyl)ethan-1-amine contribute to its versatility in medicinal chemistry. The presence of the dimethyl group at the para position relative to the amine functionality enhances its lipophilicity, facilitating membrane permeability and binding affinity to intracellular receptors. This characteristic has made it a candidate for developing small-molecule modulators in therapeutic applications.

In recent years, research has highlighted the compound's potential in modulating neurotransmitter systems. The phenethylamine backbone is closely related to known psychoactive substances, but 2-(3,5-dimethylphenyl)ethan-1-amine has been studied for its distinct pharmacokinetic profile and reduced side effects. Preclinical studies have suggested its utility in treating neurological disorders by interacting with serotonin and dopamine receptors.

One of the most compelling aspects of this compound is its role as a building block in synthesizing more complex bioactive molecules. Medicinal chemists have leveraged its structural motif to design derivatives with enhanced efficacy and selectivity. For instance, modifications at the aromatic ring or the amine group have led to compounds with improved binding affinity to target proteins. These derivatives are being explored for their potential in oncology, inflammation, and central nervous system (CNS) disorders.

The synthesis of 2-(3,5-dimethylphenyl)ethan-1-amine involves multi-step organic reactions that highlight its synthetic accessibility. Traditional methods include reductive amination or palladium-catalyzed cross-coupling reactions, which allow for efficient functionalization of the aromatic ring. Advances in synthetic methodologies have further optimized its production, making it more feasible for large-scale applications in drug development.

From a chemical biology perspective, 2-(3,5-dimethylphenyl)ethan-1-amine serves as a valuable tool for understanding receptor-ligand interactions. Its ability to bind to specific proteins has been exploited in high-throughput screening (HTS) campaigns to identify novel drug candidates. Additionally, its structural similarity to known bioactive compounds makes it a useful comparator in pharmacophore modeling studies.

The compound's stability under various conditions has also been a focus of research. Studies have demonstrated its resistance to degradation under physiological pH and temperature ranges, which is crucial for pharmaceutical formulations. Furthermore, its solubility profile can be tailored through structural modifications, enhancing its suitability for different delivery systems.

Emerging research indicates promising applications of 2-(3,5-dimethylphenyl)ethan-1-amine in nanomedicine. Its hydrophobic nature allows it to be incorporated into lipid-based nanoparticles or used as a ligand for targeting specific cellular compartments. These applications hold potential for improving drug delivery efficiency and reducing off-target effects.

The regulatory landscape surrounding 2-(3,5-dimethylphenyl)ethan-1-amine is another critical consideration. While it is not classified as a controlled substance or hazardous material under current regulations, compliance with Good Manufacturing Practices (GMP) ensures consistent quality and safety for research and industrial use. Manufacturers adhering to these standards provide researchers with reliable materials for their studies.

In conclusion, 2-(3,5-dimethylphenyl)ethan-1-amine (CAS No. 76935-61-0) represents a fascinating compound with broad implications in chemical biology and medicinal chemistry. Its unique structural features, synthetic accessibility, and pharmacological potential make it an indispensable tool for researchers exploring new therapeutic avenues. As scientific understanding advances, further applications of this compound are expected to emerge, solidifying its role as a cornerstone in modern drug discovery.